N-cycloheptyl-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide

• IUPAC Name: N-cycloheptyl-3-[4-oxo-2-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrazin-5-yl]propanamide
• InChI: InChI=1S/C25H32N4O2/c1-18(2)19-9-11-20(12-10-19)22-17-23-25(31)28(15-16-29(23)27-22)14-13-24(30)26-21-7-5-3-4-6-8-21/h9-12,15-18,21H,3-8,13-14H2,1-2H3,(H,26,30)
• InChI Key: YVONUVYADFYJKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CCC(=O)NC4CCCCCC4
• Molecular Formula: C25H32N4O2
• Molecular Weight: 420.5 g/mol

Description

“N-cycloheptyl-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide” is a complex organic compound. It contains a pyrazolo[1,5-a]pyrazin-5-yl group, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[1,5-a]pyrazin-5-yl ring, along with the attached N-cycloheptyl and propanamide groups. The presence of these functional groups would likely influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrazolo[1,5-a]pyrazin-5-yl ring could influence its solubility, while the N-cycloheptyl and propanamide groups could influence its reactivity.

Scientific Research Applications

Antibacterial Properties

1,3,4-Oxadiazole derivatives, including our compound of interest, exhibit antibacterial activity. .

Antiviral Activity

The same oxadiazole scaffold has demonstrated antiviral properties. Researchers have explored its effectiveness against various viruses, including influenza and herpes viruses. .

Blood Pressure Regulation

Certain oxadiazole derivatives, including our compound, have been investigated for their blood pressure-lowering effects. .

Antifungal Potential

The 1,3,4-oxadiazole ring system also shows antifungal activity. Researchers have studied its efficacy against fungal pathogens, such as Candida species. .

Anticancer and Antineoplastic Properties

Our compound may possess anticancer and antineoplastic properties. These molecules could interfere with cancer cell growth, proliferation, and metastasis. .

Antioxidant, Anti-Inflammatory, and Analgesic Effects

Oxadiazole derivatives have been linked to antioxidant , anti-inflammatory , and analgesic activities. .

In addition to the above applications, compounds based on 1,3,4-oxadiazole rings can also serve as plant protection agents due to their herbicidal, insecticidal, and fungicidal activities. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being developed as a drug, its mechanism of action would depend on the specific biological target it was designed to interact with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its physical and chemical properties and potential uses. This could include studies to determine its potential as a drug or other useful compound.